Cas no 32150-60-0 (2,4(1H,3H)-Pyrimidinedione,5-(dimethylamino)-6-methyl-1-phenyl-3-(2-propen-1-yl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-(dimethylamino)-6-methyl-1-phenyl-3-(2-propen-1-yl)-
• CAS No: 32150-60-0
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 309986
• PubChem ID: 208428
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-(dimethylamino)-6-methyl-1-phenyl-3-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-(dimethylamino)-6-methyl-1-phenyl-3-(2-propen-1-yl)-
• 5-(dimethylamino)-6-methyl-1-phenyl-3-prop-2-enylpyrimidine-2,4-dione
• DTXSID90185931
• 32150-60-0
• Uracil, 3-allyl-5-(dimethylamino)-6-methyl-1-phenyl-
• CHEMBL343747
• 3-Allyl-5-dimethylamino-6-methyl-1-phenyluracil
• BRN 0755011
• 2,4(1H,3H)-Pyrimidinedione, 3-allyl-5-dimethylamino-6-methyl-1-phenyl-

• Inchi： 1S/C16H19N3O2/c1-5-11-18-15(20)14(17(3)4)12(2)19(16(18)21)13-9-7-6-8-10-13/h5-10H,1,11H2,2-4H3
• InChI Key： IDKUACLJPBLSHH-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N(C2C=CC=CC=2)C(N1CC=C)=O)N(C)C

Computed Properties

• Exact Mass: 285.14787
• Monoisotopic Mass: 285.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• PSA: 43.86